Cas no 1352397-24-0 (4-Bromo-3-fluoro-2-nitrotoluene)

4-Bromo-3-fluoro-2-nitrotoluene is a halogenated nitroaromatic compound with the molecular formula C7H5BrFNO2. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of bromo, fluoro, and nitro substituents on the toluene backbone enhances its reactivity, enabling selective functionalization in cross-coupling reactions, nucleophilic substitutions, and reductions. Its well-defined molecular structure ensures consistent performance in multi-step synthetic routes. The compound is typically supplied as a high-purity solid, suitable for controlled reactions under standard laboratory conditions. Its stability and compatibility with common solvents make it a practical choice for research and industrial applications requiring precise aromatic modifications.
4-Bromo-3-fluoro-2-nitrotoluene structure
1352397-24-0 structure
Product Name:4-Bromo-3-fluoro-2-nitrotoluene
CAS No:1352397-24-0
MF:C7H5BrFNO2
MW:234.0225045681
CID:4586749
PubChem ID:74789576
Update Time:2025-05-20

4-Bromo-3-fluoro-2-nitrotoluene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-2-fluoro-4-methyl-3-nitro-
    • 4-Bromo-3-fluoro-2-nitrotoluene
    • Inchi: 1S/C7H5BrFNO2/c1-4-2-3-5(8)6(9)7(4)10(11)12/h2-3H,1H3
    • InChI Key: ZQDQNPOQOVBOMZ-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC=C(C)C([N+]([O-])=O)=C1F

Computed Properties

  • Exact Mass: 232.94877g/mol
  • Monoisotopic Mass: 232.94877g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 45.8Ų

4-Bromo-3-fluoro-2-nitrotoluene Pricemore >>

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